Cas no 4602-45-3 (1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester)
4602-45-3 structure
Product Name:1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester
CAS No:4602-45-3
MF:C12H12N2O3S
MW:264.300281524658
CID:333843
PubChem ID:241417
Update Time:2025-04-19
1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester
- ethyl 5-(phenoxymethyl)thiadiazole-4-carboxylate
- 4-Aethoxycarbonyl-5-phenoxymethyl-1.2.3-thiadiazol
- 5-phenoxymethyl-[1,2,3]thiadiazole-4-carboxylic acid ethyl ester
- AC1L67BH
- AC1Q64NJ
- AG-J-24739
- AR-1I9353
- CTK4I9089
- ethyl 5-(phenoxymethyl)-1,2,3-thiadiazole-4-carboxylate
- NSC48748
- 4602-45-3
- NSC-48748
- DTXSID60287057
-
- Inchi: 1S/C12H12N2O3S/c1-2-16-12(15)11-10(18-14-13-11)8-17-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
- InChI Key: JZCYMKZKWZIZNF-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OCC)N=N1)COC1C=CC=CC=1
Computed Properties
- Exact Mass: 264.05696
- Monoisotopic Mass: 264.056863
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.6
- XLogP3: 2.5
Experimental Properties
- Density: 1.292
- Boiling Point: 411.6°Cat760mmHg
- Flash Point: 202.7°C
- Refractive Index: 1.583
- PSA: 61.31
- LogP: 2.29380
1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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